(3,4-difluorobenzyl)(3,4-dimethoxybenzyl)amine

• IUPAC Name: N-[(3,4-difluorophenyl)methyl]-1-(3,4-dimethoxyphenyl)methanamine
• InChI: InChI=1S/C16H17F2NO2/c1-20-15-6-4-12(8-16(15)21-2)10-19-9-11-3-5-13(17)14(18)7-11/h3-8,19H,9-10H2,1-2H3
• InChI Key: CTINJADJQLRGIM-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CNCC2=CC(=C(C=C2)F)F)OC
• Molecular Formula: C16H17F2NO2
• Molecular Weight: 293.31 g/mol

Description

(3,4-difluorobenzyl)(3,4-dimethoxybenzyl)amine, also known as DF-MDBA, is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. DF-MDBA belongs to the class of substituted amphetamines and has been shown to exhibit unique pharmacological properties that make it a promising candidate for drug development.

Mechanism of Action

The exact mechanism of action of (3,4-difluorobenzyl)(3,4-dimethoxybenzyl)amine is not yet fully understood. However, it has been suggested that it acts as a serotonin and dopamine releaser, which may contribute to its psychoactive and therapeutic effects.
Biochemical and Physiological Effects:
(3,4-difluorobenzyl)(3,4-dimethoxybenzyl)amine has been shown to induce a range of biochemical and physiological effects in animal models. These include increased locomotor activity, hyperthermia, and changes in neurotransmitter levels. Additionally, (3,4-difluorobenzyl)(3,4-dimethoxybenzyl)amine has been shown to increase the release of oxytocin, a hormone that is involved in social bonding and stress reduction.

Advantages and Limitations for Lab Experiments

(3,4-difluorobenzyl)(3,4-dimethoxybenzyl)amine has several advantages for use in laboratory experiments. It is relatively easy to synthesize and has high purity and stability. However, its psychoactive effects and potential for abuse may limit its use in certain experiments and require careful consideration of ethical and safety concerns.

Future Directions

For research could include investigating its effects on specific neurological and psychiatric disorders, exploring its potential as a tool for studying social bonding and stress reduction, and optimizing its pharmacological properties for drug development.

Synthesis Methods

(3,4-difluorobenzyl)(3,4-dimethoxybenzyl)amine can be synthesized through a multi-step process that involves the reaction of 3,4-difluorobenzaldehyde with 3,4-dimethoxybenzylamine. The reaction is typically carried out in the presence of a suitable catalyst and under controlled conditions to obtain the desired product in high yield and purity.

Scientific Research Applications

(3,4-difluorobenzyl)(3,4-dimethoxybenzyl)amine has been extensively studied for its potential use as a psychoactive drug due to its structural similarity to other amphetamine derivatives such as MDMA and MDA. However, recent research has focused on its potential therapeutic applications in the treatment of various neurological and psychiatric disorders such as depression, anxiety, and addiction.